Cas no 1213603-19-0 ((S)-3-(1-Aminobutyl)benzonitrile hydrochloride)

• Product Name: (S)-3-(1-Aminobutyl)benzonitrile hydrochloride
• CAS No: 1213603-19-0
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD08439516
• CID: 1030274
• PubChem ID: 53484834
• Update Time: 2025-11-02

(S)-3-(1-Aminobutyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1-Aminobutyl)benzonitrile hydrochloride
• 3-[(1S)-1-aminobutyl]benzonitrile,hydrochloride
• 3-((1s)-1-aminobutyl)benzenecarbonitrile HCl
• 1213603-19-0
• 3-[(1S)-1-aminobutyl]benzonitrile;hydrochloride
• DTXSID60704254
• 3-[(1S)-1-Aminobutyl]benzonitrile--hydrogen chloride (1/1)
• AKOS015923269
• (S)-3-(1-Aminobutyl)benzonitrilehydrochloride
• 3-((1s)-1-aminobutyl)benzenecarbonitrile hydrochloride

• MDL： MFCD08439516
• Inchi： 1S/C11H14N2.ClH/c1-2-4-11(13)10-6-3-5-9(7-10)8-12;/h3,5-7,11H,2,4,13H2,1H3;1H/t11-;/m0./s1
• InChI Key： KYMHYQQUAIWCFO-MERQFXBCSA-N
• SMILES： Cl.N[C@H](C1C=CC=C(C#N)C=1)CCC

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on (S)-3-(1-Aminobutyl)benzonitrile hydrochloride

Recent Advances in the Study of (S)-3-(1-Aminobutyl)benzonitrile hydrochloride (CAS: 1213603-19-0)

The compound (S)-3-(1-Aminobutyl)benzonitrile hydrochloride (CAS: 1213603-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative is being explored for its potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have focused on its role in modulating specific enzymatic pathways and its utility in the development of novel therapeutic agents.

One of the key areas of interest is the compound's potential as an intermediate in the synthesis of protease inhibitors. Proteases play a critical role in various physiological and pathological processes, making them attractive targets for drug development. Researchers have demonstrated that (S)-3-(1-Aminobutyl)benzonitrile hydrochloride can be effectively incorporated into the structure of inhibitors targeting serine and cysteine proteases, which are implicated in diseases such as cancer, viral infections, and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of (S)-3-(1-Aminobutyl)benzonitrile hydrochloride. The study revealed that the compound exhibits favorable bioavailability and metabolic stability, which are essential characteristics for drug candidates. Additionally, in vitro assays demonstrated its low cytotoxicity, further supporting its potential as a safe and effective therapeutic agent.

Another significant development involves the use of (S)-3-(1-Aminobutyl)benzonitrile hydrochloride in the synthesis of novel small-molecule modulators of G-protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors that are involved in a wide range of physiological functions and are targeted by approximately 34% of all FDA-approved drugs. Researchers have successfully utilized this compound to develop selective ligands for specific GPCR subtypes, opening new avenues for the treatment of neurological and cardiovascular diseases.

Furthermore, advancements in synthetic methodologies have enabled the scalable production of (S)-3-(1-Aminobutyl)benzonitrile hydrochloride with high enantiomeric purity. This is particularly important for pharmaceutical applications, where the chirality of a compound can significantly impact its biological activity and safety profile. Recent improvements in asymmetric synthesis techniques have reduced production costs and increased the accessibility of this valuable intermediate.

In conclusion, (S)-3-(1-Aminobutyl)benzonitrile hydrochloride (CAS: 1213603-19-0) represents a promising compound with diverse applications in drug discovery and development. Its role as a versatile intermediate, combined with its favorable pharmacokinetic and safety profiles, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Ongoing studies are expected to further elucidate its potential and expand its utility in the design of next-generation therapeutics.